Cas no 31023-25-3 (3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate)

• Product Name: 3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
• CAS No: 31023-25-3
• Molecular Formula: C₁₂H₂₃NO₄
• Molecular Weight: 245.31532
• CID: 53686
• PubChem ID: 6426901

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Properties

Names and Identifiers

• 3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
• 2-Methylbutyroylcarnitine
• 3-(2-Methylbutanoyloxy)-4-trimethylazaniumylbutanoate
• 3-Carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxobutoxy)-1-propanaminium inner salt
• 3-(2-methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
• 2-Methylbutyrylcarnitine
• 2-methylbutyryl-L-carnitine
• LMFA07070034
• DTXSID90423789
• 3-(2-METHYLBUTANOYLOXY)-4-TRIMETHYLAZANIUMYLBUTANOATE
• (2-methylbutyryl)carnitine
• IHCPDBBYTYJYIL-UHFFFAOYSA-N
• Methylbutyroyl-carnitine
• 3-[(2-methylbutanoyl)oxy]-4-(trimethylammonio)butanoate
• CHEBI:73026
• AKOS015899902
• A911350
• AC-8958
• 256928-75-3
• (3R)-3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
• SCHEMBL235232
• 31023-25-3
• 1439469-64-3
• Q27140243
• L-2-methylbutyrate (3-carboxy-2-hydroxypropyl)trimethyl-hydroxide Ammonium inner salt
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxobutoxy)-, inner salt, (2R)-
• 3-[(2-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate

• InChIKey： IHCPDBBYTYJYIL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H23NO4/c1-6-9(2)12(16)17-10(7-11(14)15)8-13(3,4)5/h9-10H,6-8H2,1-5H3
• SMILES： CC(CC)C(OC(C[N+](C)(C)C)CC([O-])=O)=O

Computed Properties

• Exact Mass: 245.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 245.163
• Heavy Atom Count: 17
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• LogP: -0.20950
• PSA: 66.43000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: Not available
• Density: Not available

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%